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Compound of Interest

Compound Name: 2,6-Diethylphenyl isothiocyanate

Cat. No.: B1329843

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The information provided herein is for research and informational purposes only.
2,6-Dimethylphenyl isothiocyanate is intended for laboratory research use and not for
diagnostic or therapeutic purposes.[1]

Introduction

This technical guide provides a comprehensive overview of 2,6-Dimethylphenyl isothiocyanate
(CAS No. 19241-16-8). Isothiocyanates are a class of organosulfur compounds characterized
by the -N=C=S functional group.[2] They are known for their high reactivity and are valuable
intermediates in the synthesis of a wide range of biologically active heterocyclic compounds
and find applications in medicinal chemistry and materials science.[2][3][4] Notably, many
isothiocyanates are found in cruciferous vegetables and have been investigated for their
antimicrobial and anti-cancer properties.[5][6][7] This document will focus on the chemical
properties, synthesis, and potential applications of the 2,6-dimethylphenyl derivative.

It is important to note that while the user requested information on "2,6-Diethylphenyl
isothiocyanate,"” publicly available scientific data predominantly refers to 2,6-Dimethylphenyl
isothiocyanate. This guide will proceed with the available information on the dimethyl
compound.

Chemical and Physical Properties
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2,6-Dimethylphenyl isothiocyanate is a liquid at room temperature and should be stored in a
cool place.[8][9] It is sensitive to moisture and hydrolyzes in water.[10]

Property Value Source

CAS Number 19241-16-8 (8oL 1iz]
Molecular Formula C9HONS [1][11]
Molecular Weight 163.24 g/mol [1][11][12]
Appearance Liquid 9]

Density 1.085 g/mL at 25 °C [8]

Boiling Point 247 °C

Refractive Index n20/D 1.627

Purity >98% [9]

Storage Temperature 2-8°C [9]

Synthesis Protocols

Several methods for the synthesis of 2,6-Dimethylphenyl isothiocyanate have been reported.
Below are detailed experimental protocols for two common approaches.

Method 1: From N-(2,6-dimethylphenyl)acetamide

This method involves the reaction of N-(2,6-dimethylphenyl)acetamide with sodium hydride and
carbon disulfide.

Experimental Protocol:

e Suspend 2.5 g (0.05 mol) of sodium hydride in a mixture of 40 ml of dry dimethylacetamide
and 40 ml of dry benzene.

e Add 0.05 mole of N-(2,6-dimethylphenyl)acetamide to the suspension.

¢ Once the evolution of hydrogen has ceased, cool the mixture in an ice and water bath.
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With stirring, slowly add 0.075 mole of carbon disulfide.

Continue stirring the mixture at room temperature for 20 minutes.

Pour the reaction mixture into water and extract with toluene.

Dry the organic layer over sodium sulfate and evaporate the solvent.

Distill the residue to yield 2,6-dimethylphenylisothiocyanate (yield: 6.1 g, 74%).[13]

Method 2: From 2,6-dimethylaniline Derivative

A patented method describes the preparation from an ammonium salt of dithiocarbamic acid.
Experimental Protocol:
e Dissolve 2,6-dimethylanilino thionothiolic ammonium formate in water.

o Under stirring, add a 1g/20ml aqueous solution of 1-bromo-3-chloro-5,5-dimethylhydantoin
(BCDMH).

 After the reaction is complete, filter off the precipitate to obtain the liquid product.[14] This
method avoids the use of heavy metals like lead and the highly toxic phosgene.[14]

Chemical Reactivity and Applications

The isothiocyanate group is highly electrophilic, making it susceptible to attack by nucleophiles.
This reactivity is central to its utility as a synthetic building block.[2]

Key Applications:

o Synthesis of Heterocyclic Compounds: 2,6-Dimethylphenyl isothiocyanate is a precursor for
synthesizing various heterocyclic compounds, many of which exhibit biological activity.[2][14]

o Pharmaceutical and Agrochemical Intermediates: It serves as an intermediate in the
synthesis of pharmaceuticals and pesticides.[14] For instance, it is an intermediate for the
veterinary sedative and anesthetic, Jingsongling.[14]
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o Chromatography: This compound has been used in the preparation of derivatized [3-
cyclodextrins, which act as chiral stationary phases in normal-phase liquid chromatography
for separating enantiomers.[15]

e Thiourea Derivatives: Isothiocyanates readily react with amines to form thiourea derivatives.
[4] Thioureas are a class of compounds with a broad spectrum of biological activities,
including antibacterial, anticancer, and anti-inflammatory properties.[16]

Biological Context of Isothiocyanates

While specific biological studies on 2,6-dimethylphenyl isothiocyanate are not extensively
documented in the public domain, the broader class of isothiocyanates has been the subject of
significant research.

e Anticancer Activity: Many isothiocyanates, such as sulforaphane and phenethyl
isothiocyanate (PEITC), are known to exhibit anti-cancer properties by inducing apoptosis,
arresting the cell cycle, and modulating various signaling pathways.[5][17]

o Antimicrobial Properties: Isothiocyanates have demonstrated activity against a range of
human pathogens, including bacteria and fungi.[6][7] Aromatic isothiocyanates are often
more potent antimicrobial agents than their aliphatic counterparts.[7]

« Anti-inflammatory and Antioxidant Effects: Isothiocyanates can modulate inflammatory
pathways and exhibit antioxidant effects by activating the Nrf2 pathway.[7][18]

Visualizing Synthetic Pathways

The following diagrams illustrate the general synthetic utility of isothiocyanates.

Primary or Secondary Amine
(R-NH2 or R2NH)
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Click to download full resolution via product page

Caption: Reaction of 2,6-Dimethylphenyl Isothiocyanate with an amine to form a substituted
thiourea.
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Caption: General synthetic workflow from a starting aniline derivative to heterocyclic
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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